Cas no 189331-46-2 (Methyl 3-ethylthiophene-2-carboxylate)
189331-46-2 structure
Product Name:Methyl 3-ethylthiophene-2-carboxylate
CAS No:189331-46-2
MF:C8H10O2S
MW:170.228801250458
CID:1382948
PubChem ID:18735164
Update Time:2025-04-20
Methyl 3-ethylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethylthiophene-2-carboxylate
- AmbkkkkK524
- SureCN8630249
- CTK4E0105
- AG-E-38240
- KB-83377
- SCHEMBL8630249
- 3-ethyl-2-thiophenecarboxylic acid methyl ester
- DB-065686
- 189331-46-2
- DTXSID60595886
- AKOS010648495
- IWTHVCISEKEOIS-UHFFFAOYSA-N
- METHYL3-ETHYLTHIOPHENE-2-CARBOXYLATE
-
- Inchi: 1S/C8H10O2S/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
- InChI Key: IWTHVCISEKEOIS-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)CC
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
Methyl 3-ethylthiophene-2-carboxylate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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